Cas no 172225-58-0 (Pyrimidine,4-chloro-5-(dichloromethyl)-)

• Product Name: Pyrimidine,4-chloro-5-(dichloromethyl)-
• CAS No: 172225-58-0
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 111469
• PubChem ID: 15211311
• Update Time: 2025-04-18

Pyrimidine,4-chloro-5-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-chloro-5-(dichloromethyl)-
• Pyrimidine, 4-chloro-5-(dichloromethyl)- (9CI)
• 4-Chloro-5-(dichloromethyl)pyrimidine
• 172225-58-0

• Inchi： 1S/C5H3Cl3N2/c6-4(7)3-1-9-2-10-5(3)8/h1-2,4H
• InChI Key： FUGKONDQQBUWQV-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=CN=C1Cl)Cl

Computed Properties

• Exact Mass: 195.93639
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78